7-(3-fluorophenyl)-3-(2-methylbenzyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-(3-fluorophenyl)-3-[(2-methylphenyl)methyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C20H15FN2OS/c1-13-5-2-3-6-15(13)10-23-12-22-18-17(11-25-19(18)20(23)24)14-7-4-8-16(21)9-14/h2-9,11-12H,10H2,1H3
• InChI Key: YYTHHLJRRHRYPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=NC3=C(C2=O)SC=C3C4=CC(=CC=C4)F
• Molecular Formula: C20H15FN2OS
• Molecular Weight: 350.4 g/mol

Description

7-(3-fluorophenyl)-3-(2-methylbenzyl)thieno[3,2-d]pyrimidin-4(3H)-one is a synthetic compound that belongs to the class of thieno[3,2-d]pyrimidin-4(3H)-one derivatives. It is a promising candidate for the development of new drugs due to its potential therapeutic effects.

Scientific Research Applications

Synthesis and Biological Activity

Synthesis Techniques : A variety of synthesis techniques have been developed for thienopyrimidine derivatives, demonstrating their versatility and potential in scientific research. For instance, a green approach for synthesizing thieno[2,3-d]pyrimidin-4(3H)-ones via a catalytic four-component reaction has been reported, showcasing a step economy and reduced catalyst loading (Shi et al., 2018).

Biological Activities : Thienopyrimidine derivatives have been explored for a range of biological activities. These compounds have shown significant larvicidal, antibacterial, and antifungal activities. For example, certain derivatives exhibited remarkable antibacterial activity against Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida species (Kahveci et al., 2020). Another study highlighted the antimicrobial and anti-inflammatory potentials of thienopyrimidine derivatives, indicating their promise as bioactive compounds (Tolba et al., 2018).

Anticancer Potential

Anticancer Agents : The synthesis of fluorinated coumarin-pyrimidine hybrids under microwave irradiation has been described, with several compounds showing significant cytotoxicity against human cancer cell lines. This highlights the potential of thienopyrimidine derivatives in anticancer research (Hosamani et al., 2015).

Chemical Characterization and Structural Analysis

NMR Studies : Nuclear magnetic resonance (NMR) studies of bicyclic thiophene derivatives, including thieno[2,3-d]pyrimidin-4(3H)-ones, have been conducted to explore their structural characteristics. These studies provide insights into the molecular interactions and electronic structure of thienopyrimidine derivatives (Hirohashi et al., 1976).